1-[3-(2-chlorophenyl)propanoyl]-N,N-dimethyl-4-azepanamine

• IUPAC Name: 3-(2-chlorophenyl)-1-[4-(dimethylamino)azepan-1-yl]propan-1-one
• InChI: InChI=1S/C17H25ClN2O/c1-19(2)15-7-5-12-20(13-11-15)17(21)10-9-14-6-3-4-8-16(14)18/h3-4,6,8,15H,5,7,9-13H2,1-2H3
• InChI Key: OIMADEZFIOCYRR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCCN(CC1)C(=O)CCC2=CC=CC=C2Cl
• Molecular Formula: C17H25ClN2O
• Molecular Weight: 308.8 g/mol

Description

1-[3-(2-chlorophenyl)propanoyl]-N,N-dimethyl-4-azepanamine, also known as CPCA, is a psychoactive drug that belongs to the family of cathinones. Cathinones are a class of drugs that are structurally similar to amphetamines and have stimulant effects on the central nervous system. CPCA has gained attention in the scientific community due to its potential as a research tool for studying the effects of cathinones on the brain.

Mechanism of Action

1-[3-(2-chlorophenyl)propanoyl]-N,N-dimethyl-4-azepanamine acts on the central nervous system by increasing the release of dopamine and serotonin in the brain. It does this by binding to the dopamine and serotonin transporters, which are responsible for removing these neurotransmitters from the synapse. By inhibiting the transporters, this compound increases the amount of dopamine and serotonin available in the synapse, leading to increased activation of their respective receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other cathinones. These effects include increased heart rate, blood pressure, and body temperature. This compound also produces feelings of euphoria, increased energy, and decreased appetite. However, the specific effects of this compound may differ from other cathinones due to its unique binding properties.

Advantages and Limitations for Lab Experiments

1-[3-(2-chlorophenyl)propanoyl]-N,N-dimethyl-4-azepanamine has several advantages as a research tool. It is a relatively new cathinone, so there is still much to learn about its effects on the brain. Additionally, its unique binding properties may make it useful for studying the specific effects of cathinones on the brain. However, this compound also has limitations as a research tool. Its synthesis is complex and requires expertise in organic chemistry. Additionally, its psychoactive effects may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 1-[3-(2-chlorophenyl)propanoyl]-N,N-dimethyl-4-azepanamine. One area of research could be to study the long-term effects of this compound on the brain, as well as its potential for addiction. Another area of research could be to study the effects of this compound in different animal models, such as mice or primates. Additionally, researchers could investigate the potential therapeutic uses of this compound, such as for the treatment of depression or anxiety disorders.

Synthesis Methods

The synthesis of 1-[3-(2-chlorophenyl)propanoyl]-N,N-dimethyl-4-azepanamine involves several steps, including the reaction of 2-chloropropiophenone with methylamine to form the intermediate 2-chloro-N-methylpropiophenone. This intermediate is then reacted with azepane to form this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-[3-(2-chlorophenyl)propanoyl]-N,N-dimethyl-4-azepanamine has been used in scientific research to study the effects of cathinones on the brain. One study found that this compound produced similar effects to other cathinones, such as methcathinone and mephedrone, in rats. These effects included increased locomotor activity and increased dopamine release in the brain. Another study found that this compound had a higher binding affinity for the serotonin transporter than for the dopamine transporter, suggesting that it may have unique effects on the brain.